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Compound of Interest

Compound Name:
D-Pantothenic acid hemicalcium

salt

Cat. No.: B15615516 Get Quote

Technical Support Center: D-Pantothenic Acid
Hemicalcium Salt
This technical support center provides guidance for researchers, scientists, and drug

development professionals on how to prevent the degradation of D-Pantothenic acid
hemicalcium salt during storage.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of D-Pantothenic acid hemicalcium salt degradation during

storage?

A1: The primary degradation pathway for D-Pantothenic acid hemicalcium salt is hydrolysis.

[1] This process is significantly accelerated by exposure to moisture, high temperatures, and

strongly acidic or alkaline conditions.[1]

Q2: What are the ideal storage conditions for solid D-Pantothenic acid hemicalcium salt?

A2: To ensure maximum stability, solid D-Pantothenic acid hemicalcium salt should be

stored in a cool, dry place, protected from light.[2] Specifically, storage at temperatures not

exceeding 25°C in a dry and dark environment is recommended.[3] For long-term storage,
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some suppliers recommend refrigeration at 2 to 8°C. The material should be kept in a tightly

sealed, airtight container to protect it from moisture, as it is slightly hygroscopic.[3]

Q3: How does pH affect the stability of D-Pantothenic acid hemicalcium salt in aqueous

solutions?

A3: D-Pantothenic acid hemicalcium salt is most stable in aqueous solutions with a pH

between 5.0 and 7.0. It is unstable under strongly acidic and alkaline conditions, which promote

hydrolysis. For instance, significant degradation is observed at pH values below 4 and above 8.

Q4: I have prepared a stock solution of D-Pantothenic acid hemicalcium salt. How should I

store it and for how long is it stable?

A4: Stock solutions are best stored at low temperatures. For short-term storage (up to one

month), -20°C is recommended. For longer-term storage (up to six months), -80°C is advisable.

[4] It is crucial to store the solutions in sealed containers to prevent moisture ingress.

Q5: Can I autoclave solutions containing D-Pantothenic acid hemicalcium salt?

A5: While pantothenic acid is relatively stable to heat at a neutral pH, autoclaving is generally

not recommended due to the high temperatures involved, which can accelerate hydrolysis,

especially if the pH of the solution is not optimal. Filter sterilization is a safer alternative for

preparing sterile solutions.
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Issue Possible Cause(s) Recommended Solution(s)

Loss of potency in solid D-

Pantothenic acid hemicalcium

salt

- Improper storage (exposure

to high temperature, humidity,

or light).- Container not

properly sealed.

- Store in a tightly sealed,

airtight container in a cool, dry,

and dark place (ideally ≤

25°C).- For long-term storage,

consider refrigeration (2-8°C).-

Aliquot the powder upon

receipt to minimize repeated

opening and closing of the

main container.

Precipitate formation in

aqueous stock solution upon

thawing

- Concentration of the solution

is too high.- pH of the solution

has shifted.

- Gently warm the solution and

sonicate to aid dissolution.-

Ensure the pH of the solution

is within the stable range (5.0-

7.0).- Prepare a more dilute

stock solution if the issue

persists.

Unexpected experimental

results suggesting degraded

compound

- Degradation of the stock

solution due to improper

storage or age.- Degradation

of the compound in the

experimental medium due to

incompatible pH or high

temperature.

- Prepare a fresh stock solution

from a new batch of solid

compound.- Verify the stability

of D-Pantothenic acid

hemicalcium salt under your

specific experimental

conditions (pH, temperature,

and other components).-

Perform a stability check of

your compound using the

HPLC protocol provided below.

Discoloration of the solid

powder

- Exposure to light or reaction

with other substances.

- Discard the discolored

powder as it may be

degraded.- Always store the

compound protected from light.

Quantitative Stability Data
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The following table summarizes the stability of D-Pantothenic acid hemicalcium salt under

various conditions.

Form Condition Parameter Result

Solid (in a multivitamin

formulation)

25°C / 60% Relative

Humidity
Shelf-life 36 months[1]

Solid (in a multivitamin

formulation)

30°C / 75% Relative

Humidity
Shelf-life 18 months[1]

Aqueous Solution (in

sea buckthorn juice)
25°C

Degradation after 7

days
~18%[5]

Aqueous Solution 80°C Observation
Degradation observed

over 14 days

Aqueous Solution 2 N HCl (pH ~0.7) Degradation Rate ~5.6% per hour

Aqueous Solution
0.1 N NaOH (pH

~12.7)
Degradation Rate ~9.2% per hour

Aqueous Solution

(buffered)
pH 4, 121°C

D-value (time for 90%

reduction)
4-32 hours

Aqueous Solution

(buffered)

pH 5-7, thermal

processing
Stability Relatively stable

Experimental Protocols
Stability-Indicating HPLC Method for D-Pantothenic Acid
Hemicalcium Salt
This protocol describes a High-Performance Liquid Chromatography (HPLC) method to assess

the stability of D-Pantothenic acid hemicalcium salt and quantify its degradation.

1. Instrumentation and Materials:

HPLC system with a UV detector

C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
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Acetonitrile (HPLC grade)

Potassium dihydrogen phosphate (analytical grade)

Phosphoric acid (analytical grade)

Ultrapure water

D-Pantothenic acid hemicalcium salt reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

2. Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and 0.025 M potassium dihydrogen phosphate buffer

(pH adjusted to 2.5 with phosphoric acid). The ratio can be optimized, for example, starting

with a 10:90 (v/v) ratio of acetonitrile to buffer.

Flow Rate: 1.0 mL/min

Column Temperature: 38°C

Detection Wavelength: 204 nm

Injection Volume: 20 µL

3. Preparation of Solutions:

Buffer Preparation: Dissolve the appropriate amount of potassium dihydrogen phosphate in

ultrapure water to make a 0.025 M solution. Adjust the pH to 2.5 using phosphoric acid.

Standard Solution Preparation: Accurately weigh a known amount of D-Pantothenic acid
hemicalcium salt reference standard and dissolve it in the mobile phase to prepare a stock

solution of a known concentration (e.g., 100 µg/mL). Prepare a series of working standard

solutions by diluting the stock solution with the mobile phase.
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Sample Preparation:

Forced Degradation Studies:

Acidic Degradation: Dissolve a known amount of the sample in 0.1 N HCl and heat at a

controlled temperature (e.g., 60°C) for a specific duration. Neutralize the solution before

injection.

Alkaline Degradation: Dissolve a known amount of the sample in 0.1 N NaOH and heat

at a controlled temperature for a specific duration. Neutralize the solution before

injection.

Oxidative Degradation: Treat the sample solution with a dilute solution of hydrogen

peroxide (e.g., 3%) at room temperature.

Thermal Degradation (Solid State): Expose the solid sample to a high temperature (e.g.,

80°C) for a defined period. Dissolve a known amount of the stressed solid in the mobile

phase for analysis.

Photodegradation: Expose the sample (solid or in solution) to UV light.

Storage Stability Samples: Dissolve a known amount of the sample that has been stored

under specific conditions (e.g., 40°C/75% RH) in the mobile phase.

Filter all solutions through a 0.45 µm syringe filter before injecting into the HPLC system.

4. Analysis:

Inject the standard solutions to generate a calibration curve.

Inject the prepared sample solutions.

The peak area of D-Pantothenic acid hemicalcium salt in the sample chromatograms is

used to quantify the remaining amount of the compound by comparing it with the calibration

curve. The appearance of new peaks indicates the formation of degradation products.

Diagrams
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Degradation Factors
Preventive Measures

Moisture/Humidity

D-Pantothenic Acid Hemicalcium Salt
Degradation (Hydrolysis)

High Temperature

Extreme pH (Acidic/Alkaline)

Light Exposure

Store in Cool, Dry Place
(≤ 25°C, low RH)

Use Airtight, Sealed Containers

Maintain pH 5-7
(for solutions)

Protect from Light
(use amber vials/store in dark)

Prevents

Prevents

Prevents

Prevents

Click to download full resolution via product page

Caption: Factors leading to the degradation of D-Pantothenic acid hemicalcium salt and

corresponding preventive measures.
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Caption: Experimental workflow for assessing the stability of D-Pantothenic acid
hemicalcium salt using HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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